Cas no 101420-60-4 (2-Pentanone,3,4-dihydroxy- (6CI,9CI))

2-Pentanone,3,4-dihydroxy- (6CI,9CI) structure
101420-60-4 structure
Product Name:2-Pentanone,3,4-dihydroxy- (6CI,9CI)
CAS No:101420-60-4
MF:C5H10O3
MW:118.131102085114
CID:124643
PubChem ID:14281426
Update Time:2025-04-18

2-Pentanone,3,4-dihydroxy- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,3,4-dihydroxy- (6CI,9CI)
    • 2-Pentanone, 3,4-dihydroxy- (6CI,9CI)
    • 101420-60-4
    • SCHEMBL4522196
    • 3,4-dihydroxypentan-2-one
    • 3,4-Dihydroxy-2-pentanone
    • Inchi: 1S/C5H10O3/c1-3(6)5(8)4(2)7/h3,5-6,8H,1-2H3
    • InChI Key: FFYGQZADJGVPGT-UHFFFAOYSA-N
    • SMILES: OC(C)C(C(C)=O)O

Computed Properties

  • Exact Mass: 118.062994177g/mol
  • Monoisotopic Mass: 118.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 89.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 57.5Ų
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.